1,3-Di(2-furyl)-2-propen-1-one

• IUPAC Name: (E)-1,3-bis(furan-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C11H8O3/c12-10(11-4-2-8-14-11)6-5-9-3-1-7-13-9/h1-8H/b6-5+
• InChI Key: CJSUJEFIWCHVLJ-AATRIKPKSA-N
• Canonical SMILES: C1=COC(=C1)C=CC(=O)C2=CC=CO2
• Isomeric SMILES: C1=COC(=C1)/C=C/C(=O)C2=CC=CO2
• Molecular Formula: C11H8O3
• DSSTOX Substance ID: DTXSID20876663
• Molecular Weight: 188.18 g/mol
• CAS No.: 3988-76-9

Description

“1,3-Di(2-furyl)-2-propen-1-one” is a chemical compound that belongs to the class of furan platform chemicals (FPCs) which are directly available from biomass. It is a type of organic compound that incorporates a carboxyl functional group.

Synthesis Analysis

The synthesis of “this compound” involves the oxidative dearomatization of 3-(furan-2-yl)-1,3-di(het)arylpropan-1-ones followed by an unusual cyclization of the formed di(het)aryl-substituted 2-ene-1,4,7-triones. This process is related to the Paal–Knorr synthesis.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by the presence of a carboxyl functional group, CO2H. The carbon and oxygen in the carbonyl are both sp2 hybridized which give a carbonyl group a basic trigonal shape.

Chemical Reactions Analysis

The chemical reactions involving “this compound” are based on the oxidative dearomatization of 3-(furan-2-yl)-1,3-di(het)arylpropan-1-ones followed by an unusual cyclization of the formed di(het)aryl-substituted 2-ene-1,4,7-triones.

Future Directions

The future directions for “1,3-Di(2-furyl)-2-propen-1-one” could involve further exploration of its synthesis methods, chemical reactions, and potential applications. The development of furan platform chemicals (FPCs) has already begun to take place in substantial parts of the chemical industry, i.e., a switch from traditional resources such as crude oil to biomass.

Mechanism of Action

Target of Action

The primary target of (2E)-1,3-bis(furan-2-yl)prop-2-en-1-one is tyrosinase , a metalloenzyme group of polyphenol oxidases . Tyrosinase plays a specific role in melanogenesis , the process of melanin production in organisms.

Mode of Action

(2E)-1,3-bis(furan-2-yl)prop-2-en-1-one interacts with tyrosinase to inhibit its activity . Molecular docking results indicate that the compound can bind to the catalytic and allosteric sites 1 and 2 of tyrosinase . The computational molecular dynamics analysis further reveals that the compound interacts with two residues in the tyrosinase active site pocket, such as ASN260 and MET280 .

Biochemical Pathways

The compound affects the melanogenesis pathway by inhibiting the activity of tyrosinase . Tyrosinase promotes the transformation of l-tyrosine to l-3,4-dihydroxyphenylalanine (l-DOPA) (monophenolase activity) by hydroxylation, and then, l-DOPA is converted to DOPA-quinone (diphenolase activity) . When l-tyrosine or l-DOPA are the substrates, the product of the reaction catalyzed by tyrosinase is dopaquinone, an intermediate in the melanin biosynthesis pathway .

Result of Action

The compound attenuates melanin synthesis and cellular tyrosinase activity . It also decreases tyrosinase expressions in B16F10 cells . These results suggest that the compound might be a worthy candidate for the development of an antipigmentation agent .

Biochemical Analysis

Biochemical Properties

(2E)-1,3-bis(furan-2-yl)prop-2-en-1-one has been found to exhibit inhibitory activity against the enzyme tyrosinase . This enzyme plays a crucial role in the process of melanogenesis, which involves the transformation of l-tyrosine to l-3,4-dihydroxyphenylalanine (l-DOPA) and then to DOPA-quinone .

Cellular Effects

In cellular studies, (2E)-1,3-bis(furan-2-yl)prop-2-en-1-one has been shown to attenuate melanin synthesis and cellular tyrosinase activity . It also decreased tyrosinase expressions in B16F10 cells .

Molecular Mechanism

Molecular docking results indicated that (2E)-1,3-bis(furan-2-yl)prop-2-en-1-one can bind to the catalytic and allosteric sites 1 and 2 of tyrosinase to inhibit enzyme activity . The computational molecular dynamics analysis further revealed that this compound interacted with two residues in the tyrosinase active site pocket, such as ASN260 and MET280 .

Metabolic Pathways

Given its inhibitory activity against tyrosinase, it may influence the melanogenesis pathway .